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Compound of Interest

Compound Name: Hexaboron dizinc undecaoxide

Cat. No.: B077386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of hexaboron
dizinc undecaoxide, commonly referred to as zinc borate, as a high-performance lubricant

additive. This document details its tribological properties, synthesis protocols, and mechanisms

of action, supported by quantitative data and standardized experimental procedures.

Introduction
Hexaboron dizinc undecaoxide (2ZnO·3B₂O₃) is a versatile inorganic compound with

established applications as a flame retardant and smoke suppressant.[1] In the field of

tribology, ultrafine powders and nanoparticles of zinc borate have demonstrated significant

potential as anti-wear and friction-reducing additives in various base oils.[2][3][4] Their efficacy

stems from the formation of a protective tribochemical film on rubbing metal surfaces, which

mitigates direct metal-to-metal contact and reduces wear.[3] This environmentally friendly

additive offers an alternative to traditional lubricant additives containing phosphorus, sulfur, and

chlorine.[2][5]

Quantitative Data Presentation
The performance of hexaboron dizinc undecaoxide as a lubricant additive is summarized in

the tables below. The data highlights its effectiveness in reducing friction and wear in different

lubricant base stocks.
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Table 1: Tribological Performance of Zinc Borate in Sunflower Oil

Concentration
of Zinc Borate
(wt%)

Average
Friction
Coefficient
Reduction (%)

Wear Scar
Diameter
(WSD)
Reduction (%)

Substrate
Hardness
Increase (%)

Reference

0.5 >14 10 ~26 [4][5]

1.0 Not specified Not specified ~26 [5]

2.0 Not specified Not specified ~26 [5]

Table 2: Tribological Performance of Zinc Borate in Mineral/Liquid Paraffin Oil

Additive Type Base Oil
Friction
Coefficient
Reduction (%)

Wear Scar
Diameter
Reduction (%)

Reference

Nano zinc borate

(40 nm)
Mineral Oil 20 50 [1]

Unmodified Zinc

Borate UFPs
Liquid Paraffin

No anti-wear

performance

No anti-wear

performance
[2]

Oleic Acid

Modified Zinc

Borate UFPs

Liquid Paraffin Not specified
Improved

stability
[2]

HDTMOS

Modified Zinc

Borate UFPs

Liquid Paraffin
Superior anti-

wear property

Significant wear

reduction
[2]

Experimental Protocols
Detailed methodologies for the synthesis of zinc borate nanoparticles and their subsequent

tribological evaluation are provided below.
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Protocol for Synthesis of Zinc Borate Nanoparticles
(Aqueous Precipitation Method)
This protocol describes a common method for synthesizing hydrated zinc borate (e.g.,

2ZnO·3B₂O₃·3.5H₂O), which can then be processed for use as a lubricant additive.

Materials:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Borax (Na₂B₄O₇·10H₂O)

Deionized water

Ethanol

Dispersing agent (e.g., Span 60, PEG 4000) (optional, for particle size control)[1]

Equipment:

Beakers and magnetic stirrers

Heating mantle or water bath

Centrifuge and centrifuge tubes

Drying oven

Mortar and pestle

Procedure:

Solution Preparation: Prepare an aqueous solution of zinc nitrate and a separate aqueous

solution of borax. To control particle size, low initial concentrations of zinc and borate are

recommended.[1]

Reaction: Slowly add the borax solution to the zinc nitrate solution while stirring vigorously at

ambient temperature (e.g., 23°C).[1]
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Mixing: Continue stirring the mixture for a set duration (e.g., 2 hours) to ensure a complete

reaction.[1] To obtain specific hydrated phases like 2ZnO·3B₂O₃·3.5H₂O, the reaction

temperature should be maintained above 85°C for over 2 hours, with a boric acid to zinc

oxide molar ratio greater than 3:1.[3]

Separation: Separate the resulting white precipitate (zinc borate nanoparticles) from the

solution by centrifugation.

Washing: Wash the precipitate with deionized water and then with ethanol to remove any

unreacted precursors and byproducts.

Drying: Dry the washed nanoparticles in an oven at a controlled temperature (e.g., 80-

100°C) until a constant weight is achieved.

Grinding: Gently grind the dried agglomerated nanoparticles into a fine powder using a

mortar and pestle.[1]

Protocol for Tribological Performance Evaluation
The following protocols outline the use of standard tribometers to assess the anti-wear and

friction-reducing properties of lubricants containing hexaboron dizinc undecaoxide.

Objective: To determine the anti-wear and extreme pressure properties of the lubricant.

Equipment:

Standard four-ball tribometer

Steel balls (typically AISI 52100 steel)

Microscope for measuring wear scar diameter

Procedure:

Sample Preparation: Disperse the synthesized zinc borate nanoparticles in the desired base

oil (e.g., sunflower oil, mineral oil) at various concentrations (e.g., 0.5 wt%, 1.0 wt%, 2.0

wt%). Use an ultrasonic homogenizer to ensure a stable dispersion.[5][6][7]
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Test Setup: Secure three steel balls in the test cup and add the lubricant sample to cover

them. Place the fourth ball in the chuck on the rotating spindle.

Test Conditions: Set the test parameters, such as rotational speed (e.g., 1200 rpm), load

(e.g., 392 N), temperature, and duration.

Execution: Start the test and record the friction torque continuously.

Analysis: After the test, clean the three stationary balls and measure the wear scar diameter

(WSD) on each using a microscope. Calculate the average WSD. A smaller WSD indicates

better anti-wear properties.

Objective: To evaluate the friction and wear characteristics under sliding contact.

Equipment:

Pin-on-disc tribometer

Steel pin and disc

Surface profilometer for wear analysis

Procedure:

Sample Preparation: Prepare the lubricant samples with dispersed zinc borate as described

for the four-ball test.

Test Setup: Mount the disc on the rotating stage and the pin in the stationary holder. Apply

the lubricant to the disc surface.

Test Conditions: Set the sliding speed, applied load, and test duration.

Execution: Begin the test and continuously record the friction force.

Analysis: After the test, measure the wear track on the disc and the wear on the pin using a

surface profilometer. Calculate the coefficient of friction from the recorded friction force and

the applied load.
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Visualizations: Mechanisms and Workflows
The following diagrams illustrate the proposed lubrication mechanism and a general

experimental workflow.
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Caption: Proposed tribochemical lubrication mechanism of zinc borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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